Zinc–proline catalyzed pathway for the formation of sugars†

Chemical Communications Pub Date: 2004-05-27 DOI: 10.1039/B404465G

Abstract

Zn–proline catalyzes the aldolisation of unprotected glycolaldehyde in water to give tetroses and hexoses; threose (33% of the product mixture) was formed with 10% enantiomeric excess of the D-isomer.

Graphical abstract: Zinc–proline catalyzed pathway for the formation of sugars
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